2-((3-Methoxyphenyl)thio)ethanamine

• IUPAC Name: 2-(3-methoxyphenyl)sulfanylethanamine
• InChI: InChI=1S/C9H13NOS/c1-11-8-3-2-4-9(7-8)12-6-5-10/h2-4,7H,5-6,10H2,1H3
• InChI Key: USPPRAOYKHROEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)SCCN
• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol

Description

2-((3-Methoxyphenyl)thio)ethanamine, also known as 3-MeO-2-AP, is a chemical compound that belongs to the amphetamine class. This compound has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Analytical Techniques

• High-Performance Liquid Chromatography Tandem Mass Spectrometry (HPLC/MS/MS) Method : A method was developed for the detection and quantification of certain compounds, including 2CC-NBOMe (4-chloro-2,5-dimethoxyphenethyl-N-[(2-methoxyphenyl) methyl] ethanamine) in serum samples. This method is crucial for clinical toxicology testing in emergency situations (Poklis et al., 2013).

Drug Synthesis

• Synthesis of Apremilast : In a study focusing on the synthesis of Apremilast, 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl) ethanamine was prepared and used as a precursor. Apremilast, a phosphodiesterase 4 inhibitor, is significant for treating psoriasis (Shan et al., 2015).

Pharmacology and Toxicology

• In Vitro Antimicrobial and Antidiabetic Studies : Schiff bases derived from 2-((3-Methoxyphenyl)thio)ethanamine were synthesized and tested for their antimicrobial and antidiabetic properties. The study also explored their potential as Covid-19 inhibitors through molecular docking analyses (S. G et al., 2023).

Analytical Identification

• Gas Chromatography-Mass Spectrometry Analysis (GC-MS) : This method was used to identify various analogues of 2-((3-Methoxyphenyl)thio)ethanamine, providing an important tool for routine analysis in forensic and drug testing laboratories (Lum et al., 2016).

Metabolic Studies

• Hepatic Cytochrome P450 Enzymes Metabolism : A study examined the role of cytochrome P450 enzymes in the metabolism of NBOMe compounds, including 25I-NBOMe, a derivative of 2-((3-Methoxyphenyl)thio)ethanamine. Understanding the metabolism of these compounds is crucial for clinical and forensic toxicology (Nielsen et al., 2017).

Future Directions

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Synthesis routes and methods

Procedure details

A mixture of 3-methoxybenzenethiol (5 g), 2-chloroethylamine hydrochloride (1.1 eq.) and Cs2CO3 (2.2 eq.) in CH3CN (60 mL) was stirred at 60° C. for 20 h. To the reaction mixture, EtOAc (100 mL) was added, and washed with H2O (2×30 mL). The organic phase was concentrated under reduced pressure to give product 20 (Yield: 6.2 g, 95%), which appeared to be pure by TLC and NMR and was used for the next step reaction without further purification.